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Compound of Interest

Compound Name: 3-Ethoxyaniline

Cat. No.: B147397 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Ethoxyaniline (CAS 621-33-0), a

versatile aromatic amine. It details its chemical and physical properties, toxicological profile,

and key applications in various fields of chemical synthesis and materials science. This

document is intended to serve as a valuable resource for professionals in research and

development.

Core Chemical and Physical Properties
3-Ethoxyaniline, also known as m-phenetidine, is a colorless to light yellow or dark red liquid.

[1][2] It is an aromatic amine that serves as a crucial intermediate in the synthesis of a variety

of organic compounds.[1]

Structural and General Properties
Below is a table summarizing the key identifying and structural properties of 3-Ethoxyaniline.
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Property Value Citation(s)

CAS Number 621-33-0 [1][3]

Molecular Formula C₈H₁₁NO [1][3]

Molecular Weight 137.18 g/mol [1][3]

IUPAC Name 3-ethoxyaniline [3]

Synonyms

m-Phenetidine, 3-

Ethoxybenzenamine, m-

Ethoxyaniline

[1][2][3]

Appearance

Colorless to light yellow liquid;

can appear as a dark red

liquid.

[1][2]

Purity ≥ 98% (GC) [1]

InChI

InChI=1S/C8H11NO/c1-2-10-

8-5-3-4-7(9)6-8/h3-

6H,2,9H2,1H3

[4]

SMILES CCOc1cccc(N)c1 [4]

Physicochemical Data
The following table outlines the key physicochemical properties of 3-Ethoxyaniline. These

properties are critical for its handling, storage, and application in various experimental setups.
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Density 1.032 g/mL at 25 °C [3]

Boiling Point 248 °C [5]

Melting Point 204 °C [5][6]

Flash Point >113 °C (>235 °F)

Solubility in Water 1 to 5 mg/mL at 20 °C [6]

Vapor Pressure
1 mmHg at 67.2 °C (153 °F); 5

mmHg at 94.7 °C (202.5 °F)
[3]

Refractive Index n20/D 1.566

LogP 2.24870 [5]

Spectroscopic Data
Spectroscopic data is essential for the identification and characterization of 3-Ethoxyaniline.

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H and ¹³C NMR are powerful tools

for elucidating the molecular structure. The ¹H NMR spectrum shows characteristic signals

for aromatic, methylene, methyl, and amine protons.[7]

Mass Spectrometry (MS): Provides information about the mass-to-charge ratio of the

molecule and its fragments.[3][5]

Infrared (IR) Spectroscopy: IR spectra reveal the presence of functional groups within the

molecule.[3][5][8]

Synthesis and Reactivity
3-Ethoxyaniline is a valuable building block in organic synthesis.

Synthesis of 3-Ethoxyaniline
A common method for the synthesis of 3-Ethoxyaniline is the direct alkylation of 3-

aminophenol.[7] This process involves the etherification of the hydroxyl group while keeping the
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amino group intact.

Chemical Reactivity and Major Reactions
The difunctional nature of 3-Ethoxyaniline, with both an amine and an ether group, allows it to

participate in a variety of chemical reactions.[7]

N-Acylation and N-Alkylation: The amino group's nucleophilicity allows for the formation of N-

substituted derivatives. Reaction with acylating agents like acid chlorides or anhydrides

yields stable amides.[7]

Formation of Schiff Bases: It readily reacts with aldehydes and ketones to form Schiff bases

(imines), which are versatile intermediates in organic synthesis.[7]

Oxidative Polymerization: Ethoxyaniline derivatives can undergo oxidative polymerization to

form conductive polymers.[7]

Neutralization Reactions: As a base, it neutralizes acids in exothermic reactions to form salts

and water.[3][9]

Incompatible Materials: 3-Ethoxyaniline is incompatible with strong oxidizing agents, acids,

acid chlorides, acid anhydrides, isocyanates, halogenated organics, peroxides, and acidic

phenols.[6][7]

Key Applications
3-Ethoxyaniline's versatile chemical nature makes it a valuable intermediate in several

industrial and research applications.

Dyes and Pigments: It is a key intermediate in the synthesis of azo dyes, which are widely

used in the textile and printing industries for their vibrant colors and stability.[1]

Pharmaceuticals: It serves as a starting reagent in the synthesis of complex heterocyclic

systems, such as 1,2,3,4-tetrahydroacridinylhydrazides, and plays a role in the development

of various pharmaceutical compounds.[1][9][10]

Polymer Chemistry: Used in the production of conductive polymers, which are important in

electronics and sensor technologies due to their unique electrical properties.[1][7]
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Corrosion Inhibitors: It has been investigated for its potential use in formulating corrosion

inhibitors for metals.[1]

Organic Synthesis: In a laboratory setting, it is employed as a reagent to create complex

molecules for further study.[1]

Safety and Toxicology
Understanding the safety and toxicological profile of 3-Ethoxyaniline is critical for its safe

handling.

Hazard Identification and Classification
Acute Toxicity: It is classified as toxic if swallowed, in contact with skin, or if inhaled.[3]

Target Organ Toxicity: May cause damage to organs through prolonged or repeated

exposure.[3]

Symptoms of Exposure: May include cyanosis, hypothermia, headache, drowsiness,

vomiting, and irritation of the alimentary tract.[2][3]

Handling and Storage
Handling: Use only in a well-ventilated area. Avoid contact with skin, eyes, and clothing.

Wear appropriate personal protective equipment (PPE), including gloves and eye/face

protection.[11]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances. Keep

the container tightly closed.[11] It is sensitive to prolonged exposure to light and air.[6]

The following workflow illustrates the general safety precautions to be taken when handling 3-
Ethoxyaniline.
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Handling Protocol Spill Response

Storage

Start Handling

Wear PPE
(Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation

Weigh/Measure in Fume Hood

Perform Reaction

Complete Handling

Store in Cool, Dry,
Well-Ventilated Area

After Use

Spill Detected

Evacuate Area

Ventilate Area

Absorb with Inert Material

Dispose as Hazardous Waste

Keep Container Tightly Closed

Away from Incompatible
Materials

Click to download full resolution via product page

General Handling and Safety Workflow for 3-Ethoxyaniline.
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Experimental Protocols
While specific experimental protocols can vary, the following provides a general logical

workflow for a common application of 3-Ethoxyaniline: the synthesis of an azo dye.
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Step 1: Diazotization of 3-Ethoxyaniline

Step 2: Azo Coupling

Step 3: Isolation and Purification

Dissolve 3-Ethoxyaniline
in acidic solution

Cool to 0-5 °C

Add Sodium Nitrite
solution dropwise

Formation of Diazonium Salt

Slowly add Diazonium Salt
solution to Coupling Agent

Prepare Coupling Agent
(e.g., phenol, naphthol)

in basic solution
Azo Dye Precipitates

Filter the Crude Dye

Wash with Water

Recrystallize from a
suitable solvent

Dry the Purified Dye

Characterize the Product
(e.g., MP, IR, NMR)

Click to download full resolution via product page

Logical Workflow for Azo Dye Synthesis using 3-Ethoxyaniline.
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Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a comprehensive safety data sheet (SDS) or professional scientific

guidance. Always consult the latest SDS and relevant literature before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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